Cas no 220462-27-1 (4-3-(Trifluoromethyl)-1H-Pyrazol-1-YlBenzoic Acid)

• Product Name: 4-3-(Trifluoromethyl)-1H-Pyrazol-1-YlBenzoic Acid
• CAS No: 220462-27-1
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• MDL: MFCD03086203
• CID: 243945
• PubChem ID: 2780696
• Update Time: 2025-04-19

4-3-(Trifluoromethyl)-1H-Pyrazol-1-YlBenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)benzoic acid
• 4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]benzoic acid
• 4-[3-(trifluoromethyl)pyrazol-1-yl]benzoic acid
• Benzoic acid,4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• PS-7401
• CS-0449697
• 4-(3-Trifluoromethyl-pyrazol-1-yl)-benzoic acid
• Z728913832
• SCHEMBL4122735
• MFCD03086203
• CCG-251638
• A815870
• HMS1443G07
• DTXSID70381691
• Maybridge3_004363
• 4-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)benzoicacid
• 220462-27-1
• AKOS009159370
• 4-(3-Trifluoromethylpyrazol-1-yl)-benzoic acid
• EN300-51755
• IDI1_015750
• FT-0617347
• 4-(3-(Trifluoromethyl);-1H-pyrazol-1-yl);benzoic acid
• 4-3-(Trifluoromethyl)-1H-Pyrazol-1-YlBenzoic Acid

• MDL： MFCD03086203
• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)9-5-6-16(15-9)8-3-1-7(2-4-8)10(17)18/h1-6H,(H,17,18)
• InChI Key： ZQBFVQMSDDVBSD-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(C2C=CC(C(=O)O)=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 256.04600
• Monoisotopic Mass: 256.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 196-198 °C
• Boiling Point: 360.8±42.0 °C at 760 mmHg
• Flash Point: 172.0±27.9 °C
• Refractive Index: 1.557
• PSA: 55.12000
• LogP: 2.58930
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-3-(Trifluoromethyl)-1H-Pyrazol-1-YlBenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles